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Compound of Interest

Compound Name: Reactive green 12

CAS No.: 12225-80-8

Cat. No.: B1171857

Get Quote

Introduction

Reactive Green 19 (C.I. Reactive Green 19) is a type of reactive dye widely used for dyeing

cellulosic fibers such as cotton, linen, and rayon. Reactive dyes are known for forming a strong,

permanent covalent bond with the fiber, which results in excellent wash fastness and vibrant

shades.[1][2][3][4] The dyeing process with reactive dyes typically involves three main stages:

exhaustion of the dye onto the fiber in the presence of an electrolyte, fixation of the dye to the

fiber under alkaline conditions, and a thorough wash-off to remove any unfixed or hydrolyzed

dye.[5][6]

The chemical structure of Reactive Green 19 allows it to react with the hydroxyl groups of

cellulose fibers in the presence of an alkali, forming a stable ether linkage. However, a

competing reaction with water, known as hydrolysis, can also occur, which deactivates the dye.

[2][7][8] Optimizing the dyeing parameters is therefore crucial to maximize dye fixation and

minimize hydrolysis.
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The dyeing of cellulosic fibers with reactive dyes is a chemical process that involves the

formation of a covalent bond between the dye molecule and the fiber. This process is typically

carried out in an alkaline medium. The alkali plays a crucial role in activating the cellulose fiber

by creating a cellulosate anion. This activated fiber then acts as a nucleophile, attacking the

reactive group of the dye molecule.

However, under these alkaline conditions, the reactive dye can also react with the hydroxyl ions

present in the water. This side reaction, known as hydrolysis, results in the formation of an

inactive form of the dye that can no longer react with the fiber.[2][7][9] This hydrolyzed dye only

has a physical affinity for the fiber and must be washed off after dyeing to ensure good wash

fastness.[10] The efficiency of the dyeing process is therefore a balance between the fixation

reaction with the fiber and the hydrolysis reaction with water.
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Diagram of the dye fixation and hydrolysis reactions.

Experimental Protocols
This section provides a detailed protocol for the exhaust dyeing of cotton fabric with Reactive

Green 19.

1. Materials and Reagents
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Fabric: Scoured and bleached 100% cotton fabric. It is crucial that the fabric is free from any

impurities or residual alkali to ensure level dyeing.[5]

Dye: Reactive Green 19 (e.g., Procion Green HE-4BD).

Electrolyte: Glauber's salt (sodium sulfate) or common salt (sodium chloride).

Alkali: Soda ash (sodium carbonate).

Sequestering Agent: To complex any hardness-forming ions in the water.

Wetting Agent: To ensure uniform wetting of the fabric.

Soaping Agent: For the post-dyeing wash-off.

Acetic Acid: For neutralization.

2. Pre-treatment of Fabric

Before dyeing, the cotton fabric must be thoroughly scoured and bleached to remove natural

waxes, pectins, and other impurities. The fabric should be free of any residual alkali, as this can

cause premature, localized dye fixation and lead to uneven dyeing.[5] A final rinse to a neutral

pH is recommended.

3. Dyeing Procedure (Exhaust Method)

The exhaust dyeing method is a common batch process for textiles. The procedure involves

two main steps: exhaustion and fixation.

Step-by-Step Protocol:

Set the Dyebath: Prepare the dyebath with the required amount of water at a temperature of

80-100°F (27-38°C). A liquor-to-fabric ratio of 20:1 is common.[11] Add a sequestering agent

and a wetting agent to the bath and run the fabric for 5-10 minutes to ensure it is thoroughly

wetted.

Dye Addition: Add the pre-dissolved Reactive Green 19 dye to the dyebath. To prepare the

dye solution, make a paste with a small amount of cold water and then dissolve it by adding
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warm water (around 105°F or 40°C).[12][13] Run the fabric in the dyebath for 10-15 minutes

to allow for initial dye uptake.

Exhaustion (Salt Addition): Gradually add the required amount of salt (e.g., Glauber's salt) to

the dyebath over 15-20 minutes. The salt helps to push the dye out of the water and onto the

fabric, increasing the exhaustion of the dye.[14] Continue running the fabric for another 15-

30 minutes to allow for maximum dye migration and leveling.

Fixation (Alkali Addition): Raise the temperature of the dyebath to the recommended fixation

temperature for Reactive Green 19 (a "hot brand" reactive dye), which is typically around

140-175°F (60-80°C).[1][11][15] After reaching the temperature, gradually add the pre-

dissolved soda ash to the dyebath over 10-15 minutes. This raises the pH of the dyebath,

which initiates the chemical reaction between the dye and the cotton fiber.[5]

Dyeing Time: Continue the dyeing process at the fixation temperature for 45-60 minutes,

depending on the desired depth of shade.[11]

Drain and Rinse: After the fixation time is complete, drain the dyebath. Rinse the fabric

thoroughly, first with cold water and then with hot water, until the water runs clear. This initial

rinse removes excess salt, alkali, and some of the unfixed dye.

4. Post-Treatment (Washing-Off)

A thorough wash-off process, also known as soaping, is critical to remove all the hydrolyzed

and unfixed dye from the fabric.[1][2] This step is essential for achieving good wash fastness

and preventing color bleeding.

Neutralization: Wash the fabric with a 1% solution of glacial acetic acid at around 60°C to

neutralize any residual alkali.[16] This is followed by a cold water rinse.

Soaping: Treat the fabric in a bath containing a soaping agent (1-2 g/L) at or near boiling

temperature (e.g., 80-98°C) for 10-20 minutes.[16] This helps to remove the aggregated

hydrolyzed dye from within the fiber structure.

Final Rinses: Follow the soaping with a hot water rinse and then a final cold water rinse.

Drying: Dry the fabric, for example, in a tumble dryer.[15]
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Data Presentation
The following tables provide sample recipes and optimal processing parameters for dyeing

cotton with Reactive Green 19. These values may need to be adjusted based on the specific

fabric, equipment, and desired final shade.

Table 1: Sample Dyeing Recipes for 1 lb of Cotton Fabric

Shade Depth
Reactive Green 19
(tsp)

Salt (cups) Soda Ash (cup)

Pale 1/4 to 1/2 1.5 1/4

Medium 1 tablespoon 1.5 1/4

Dark 2 tablespoons 2 1/4

Very Dark 4 tablespoons 3 1/3

(Data adapted from

general reactive dye

recipes)[17]

Table 2: Optimized Dyeing Parameters
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Parameter Recommended Value Purpose

Dye Concentration
0.5% - 4.0% (on weight of

fabric)

Determines the depth of the

final shade.[15][16]

Electrolyte 60-90 g/L (Glauber's Salt)

Promotes exhaustion of the

dye from the bath onto the

fiber.[11][15]

Alkali 5-20 g/L (Soda Ash)
Raises the pH to initiate the

fixation reaction.[11][15]

Dyeing Temperature 140 - 175°F (60 - 80°C)

Optimal temperature for the

fixation of hot brand reactive

dyes.[11][15]

pH 10.5 - 11.5
Alkaline condition required for

the reaction with cellulose.[9]

Dyeing Time
45 - 60 minutes (after alkali

addition)

Allows for complete fixation of

the dye.[11]

Liquor Ratio 10:1 to 20:1

The ratio of the volume of

water to the weight of fabric.

[11][15]

Experimental Workflow Visualization
The following diagram illustrates the complete workflow for the exhaust dyeing of cotton with

Reactive Green 19.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1171857/docs#application-notes-textile-dyeing-with-
reactive-green-19]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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